2-(4-Chloromethyl-isoxazol-3-yl)-pyridine

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 4-(chloromethyl)-3-pyridin-2-yl-1,2-oxazole
• InChI: InChI=1S/C9H7ClN2O/c10-5-7-6-13-12-9(7)8-3-1-2-4-11-8/h1-4,6H,5H2
• InChI Key: ZTDOPUJQKYHCMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NOC=C2CCl

Description

2-(4-Chloromethyl-isoxazol-3-yl)-pyridine is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (3-pyridin-2-yl-isoxazol-4-yl)-methanol (3.0 g, 16 mmol) in DCM (30 mL) at 0° C. was added thionyl chloride (3.75 g, 32 mmol) and the resulting mixture stirred for 1 h and then evaporated. After 1 h the reaction mixture was quenched with a solution of sodium hydrogen carbonate (1 N, 15 mL) and extracted with ethyl acetate. The combined extracts were washed with water, dried over sodium sulfate, filtered and concentrated to give the title compound (3.2 g, 96%) as a grey solid. MS: m/e=195.1 [M+H]+.